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Compound of Interest

Compound Name: 5,7-Dinitroquinazolin-8-ol
CAS No.: 62011-96-5
Cat. No.: B14549867
Get Quote
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Part 1: Executive Summary & Chemical Identity

5,7-Dinitroquinazolin-8-ol (CAS: 62011-96-5) is a bioactive heterocyclic compound belonging
to the quinazoline class.[1][2] Structurally, it consists of a quinazoline core (a benzene ring
fused to a pyrimidine ring) substituted with a hydroxyl group at position 8 and two nitro groups
at positions 5 and 7.[2]

It is chemically significant as a bidentate chelating agent and a precursor for high-energy
materials and antimicrobial agents.[1] While often confused with the pharmaceutical Nitroxoline
(a quinoline derivative), the presence of the second nitrogen atom in the pyrimidine ring
(position 3) fundamentally alters its electronic properties, increasing its acidity and electron
affinity compared to the quinoline analog.

Chemical Identity Table
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Property Detail

IUPAC Name 5,7-Dinitroquinazolin-8-ol

CAS Number 62011-96-5

Molecular Formula CsHaN4Os

Molecular Weight 236.14 g/mol

Structural Class Nitro-substituted 8-hydroxyquinazoline

Phenolic -OH (C8), Nitro -NO2 (C5, C7),

Key Functional Groups oo
Pyrimidine N (N1, N3)

Part 2: Physicochemical Profile[2]
Electronic Structure & Acidity (pKa)

The physicochemical behavior of 5,7-dinitroquinazolin-8-ol is dominated by the electron-
withdrawing nature of the two nitro groups and the pyrimidine ring.[1]

» Acidity (pKa): The phenolic hydroxyl group is highly acidic.

o Mechanism:[1][3][4] The conjugate base (phenolate anion) is stabilized by resonance
delocalization into the two nitro groups (ortho and para positions) and the electron-
deficient pyrimidine ring.[1]

o Comparison: While 8-hydroxyquinoline has a pKa ~9.9 and 5,7-dinitroquinolin-8-ol
(Nitroxoline) has a pKa ~6.0, the extra nitrogen in the quinazoline ring further stabilizes the
anion.[1]

o Estimated pKa:4.5 — 5.2 (Predicted).[1] This makes it significantly more acidic than most
phenols, allowing it to exist as an anion at physiological pH (7.4).

Solubility & Lipophilicity[1]

e Aqueous Solubility: Low in neutral/acidic water due to strong intramolecular Hydrogen
bonding between the -OH and the N1 nitrogen.[1]
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» pH-Dependent Solubility: Highly soluble in alkaline solutions (pH > 6) due to deprotonation
and formation of the water-soluble phenolate salt.[1]

e Organic Solvents: Soluble in polar aprotic solvents (DMSO, DMF) and moderately soluble in
acetone and ethyl acetate.

e LogP (Lipophilicity): Predicted LogP is ~1.5 — 1.8.[1] The nitro groups decrease lipophilicity
compared to the parent quinazoline, but the neutral molecule remains membrane-
permeable.[1]

Spectral Characteristics

o UV-Vis: Exhibits strong absorption in the yellow-orange region (approx. 350—450 nm) due to
the

and
transitions of the nitro-conjugated aromatic system.[1]
e« 1H-NMR (DMSO-d6):
o H2 (Pyrimidine): Deshielded singlet, typically
9.0 - 9.4 ppm.
o H4 (Pyrimidine): Deshielded singlet, typically
9.2 — 9.6 ppm.

o H6 (Benzene): The only aromatic proton on the benzene ring, appearing as a singlet
around

8.8 — 9.0 ppm (highly deshielded by flanking nitro groups).

Part 3: Synthesis & Purification Protocol

The synthesis involves the electrophilic aromatic substitution (nitration) of the parent 8-
hydroxyquinazoline.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.smolecule.com/products/others/others/20811
https://www.smolecule.com/products/others/others/20811
https://www.smolecule.com/products/others/others/20811
https://www.smolecule.com/products/others/others/20811
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14549867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reagents & Materials[1][3][10]

e Precursor: 8-Hydroxyquinazoline (CAS 7557-02-0).[1]
 Nitrating Agent: Fuming Nitric Acid (HNOs, >90%) and Concentrated Sulfuric Acid (H2SOa).

e Solvent: Glacial Acetic Acid (optional moderator) or neat H2SOa.[1]

Step-by-Step Methodology

o Dissolution: Dissolve 8-hydroxyquinazoline (1.0 eq) in concentrated H2SOa4 at 0°C. The
protonation of the pyrimidine nitrogens protects the ring from oxidation but deactivates it
towards substitution; however, the -OH group strongly activates the benzene ring.[1]

 Nitration: Add fuming HNOs (2.5 eq) dropwise, maintaining temperature < 10°C to prevent
decomposition.

e Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2—4 hours. The
color will shift from pale yellow to deep orange.

e Quenching: Pour the reaction mixture slowly onto crushed ice. The product will precipitate as
a yellow solid.

 Purification:
o Filter the crude solid.
o Wash with cold water to remove excess acid.[1]

o Recrystallization: Recrystallize from Ethanol or DMF/Water mixture to yield bright yellow
needles.[1]

Synthesis Pathway Diagram

Electrophilic -H20

8-Hydroxyquinazoline Dissolution _ | HNO3 /H2504 Substitution [ Transition State Recrystallization _ [ 5,7-Dinitroquinazolin-8-ol
(C8HBN20) = (Nitration) 7 (Sigma Complex) = (C8H4N405)
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Caption: Electrophilic aromatic nitration pathway transforming 8-hydroxyquinazoline into the
5,7-dinitro derivative.

Part 4: Reactivity & Biological Applications[1][9]
Metal Chelation (Mechanism of Action)

Like its quinoline analog, 5,7-dinitroquinazolin-8-ol acts as a bidentate ligand.[1] It
coordinates to divalent metal ions (

: Cu, Zn, Fe, Mn) through the phenolic oxygen (O-) and the ring nitrogen (N1).

« Stability Constant: The electron-withdrawing nitro groups reduce the basicity of the donor
atoms, theoretically lowering the stability constant (

) of the complexes compared to unsubstituted 8-hydroxyquinazoline.[1] However, the
complexes are stable enough to deplete essential metals in bacteria.

» Biological Impact: The lipophilic metal complex can penetrate cell membranes, carrying toxic
metals into the cell or depleting the cell of essential cofactors (e.g., Zinc finger proteins).

Chelation Logic Diagram

5,7-Dinitroquinazolin-8-ol Metal lon (M2+)
(Anionic Form) (Cu, Zn, Fe)

Coordination (N1, O8)

Neutral 1:2 Complex
M(Ligand)2

ipophilic Transport

Biological Effect:
1. Membrane Penetration
2. Metalloprotein Inhibition
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Caption: Formation of neutral, lipophilic metal complexes facilitates membrane transport and
biological toxicity.[1]

Antibacterial & Antifungal Potential

The compound exhibits broad-spectrum activity, particularly against Gram-positive bacteria.[1]
The mechanism involves:

o Chelation: Sequestration of essential

and
J1]

» Oxidative Stress: The nitro groups can undergo enzymatic reduction (via nitroreductases) to
form nitro-radical anions, generating Reactive Oxygen Species (ROS) that damage DNA.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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